Picryl sulfone
Picryl sulfone
Brand Name:
Vulcanchem
CAS No.:
10580-80-0
VCID:
VC20966002
InChI:
InChI=1S/C12H4N6O14S/c19-13(20)5-1-7(15(23)24)11(8(2-5)16(25)26)33(31,32)12-9(17(27)28)3-6(14(21)22)4-10(12)18(29)30/h1-4H
SMILES:
C1=C(C=C(C(=C1[N+](=O)[O-])S(=O)(=O)C2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C12H4N6O14S
Molecular Weight:
488.26 g/mol
Picryl sulfone
CAS No.: 10580-80-0
Cat. No.: VC20966002
Molecular Formula: C12H4N6O14S
Molecular Weight: 488.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 10580-80-0 |
|---|---|
| Molecular Formula | C12H4N6O14S |
| Molecular Weight | 488.26 g/mol |
| IUPAC Name | 1,3,5-trinitro-2-(2,4,6-trinitrophenyl)sulfonylbenzene |
| Standard InChI | InChI=1S/C12H4N6O14S/c19-13(20)5-1-7(15(23)24)11(8(2-5)16(25)26)33(31,32)12-9(17(27)28)3-6(14(21)22)4-10(12)18(29)30/h1-4H |
| Standard InChI Key | LBSKWFDEDNVDAU-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])S(=O)(=O)C2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])S(=O)(=O)C2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-] |
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